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CAS No.: 215174-50-8

Cat. No.: S541430

Rimacalib Solubility & DMSO Stock Preparation

The table below provides key data for preparing a Rimacalib stock solution in DMSO.

Property Value / Information Source | Context

Molecular Weight 394.44 g/mol [1] --

Recommended Stock 125 mg/mL (316.90 mM) [1] Solution is prepared by

Concentration sonication [1].

Solubility in DMSO > 125 mg/mL [1] [2] Confirmed by supplier data [1]
[2].

Physical Form Off-white to pink solid powder  --

[2]

DMSO Concentration & Off-Target Effects

Even ultra-low concentrations of DMSO can significantly impact cell signaling networks. The table below

summarizes findings from a key study in NSCLC cell lines.
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Aspect

Finding

Experimental Context

General Effect

DMSO
Concentrations
Tested

Key Outcome

Recommendation

Heterogeneous, cell-line-specific
alterations in signaling proteins [3].

0.0008%, 0.002%, and 0.004% (v/v) [3].

100% of measured proteins were
statistically altered in at least one cell line
at the highest concentration (0.004% v/v)

[3].

The selection of DMSO concentrations

and controls should be carefully evaluated

to minimize unwanted effects on drug
targets [3].

Detailed Experimental Protocols

Study measured 187 proteins
(137 kinases/substrates) via
RPPAin 8 cell lines [3].

Changes were time- and cell line-
dependent [3].

Protocol 1: Preparing and Validating DMSO Stock Solution

This protocol is adapted from supplier data and best practices for solubility assessment [1] [4].

e Weighing: Accurately weigh the required amount of Rimacalib powder.

¢ Solubilization: Add the appropriate volume of pure, anhydrous DMSO to achieve a 125 mg/mL
(316.90 mM) stock solution.

¢ Sonication: To ensure complete dissolution, sonicate the solution. Sonication uses sound energy

to disrupt aggregates and is explicitly recommended for preparing Rimacalib solutions [1].

¢ Aliquoting and Storage:
o Aliquot the stock solution into single-use vials to avoid repeated freeze-thaw cycles.

o Store the aliquots at -80°C for long-term stability (up to one year). When stored at -20°C, the

solution is typically stable for about three months [1].

e Thawing: Before use, thaw the aliquot at room temperature. Vortex it briefly to ensure a

homogeneous solution before dilution into your assay buffer.
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Protocol 2: NMR-Based Solubility Validation

For rigorous quantification of solubility, you can adapt the NMR protocol used for fragment screening [4].

e Sample Preparation: Prepare a saturated solution of Rimacalib in DMSO-d6. Shake it vigorously
and let it equilibrate at room temperature overnight.

¢ Centrifugation: Centrifuge the sample to separate any undissolved solid.

¢ Dilution: Dilute the supernatant with DMSO-d6 to a target concentration within the linear range of
your NMR standard (e.g., around 1 mM).

¢ NMR Acquisition: Run a quantitative *H NMR experiment. The protocol from the search results uses
a 600 MHz spectrometer, a 30° pulse, 1.36 s acquisition time, 32 scans, and a 5 s repetition delay, at
298 K [4].

¢ Quantification: Use an internal standard with a known concentration, such as a 1 mM isoleucine
solution in DMSO-d6, and the ERETIC2 or PULCON method for absolute quantification [4]. The
experimental error for this method is approximately 50 uM [4].

DMSO Handling: Critical Troubleshooting Guide

Problem: Inconsistent biological results in cell-based assays, potentially masked by DMSO's off-target

effects.

Solution:

¢ Use Ultra-Low Concentrations: The study cited shows that even concentrations as low as 0.0008%
to 0.004% viv DMSO have measurable biological effects [3]. Use the lowest concentration possible
that maintains Rimacalib's solubility in your final assay medium.

e Match DMSO Controls Precisely: For every experiment, include a vehicle control that contains the
exact same concentration of DMSO as your test wells. This is non-negotiable for accurate data
interpretation.

e Validate Your Assay System: The effect of DMSO is highly dependent on the cell line and exposure
time [3]. It is crucial to empirically determine the impact of your chosen DMSO concentration on your
specific model system under standard assay conditions.

Rimacalib & CaMKII Signaling Context

Rimacalib is an inhibitor of Ca?*/calmodulin-dependent protein kinase II (CaMKII), with ICso values of

approximately 1 pM for CaMKIIa and 30 pM for CaMKIly [1] [2]. CaMKII is a ubiquitous mediator of
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cellular Ca?* signals and functions as a holoenzyme composed of twelve subunits [5]. Its activity is critical
in cardiac and neuronal tissues, and its dysregulation is linked to various diseases [5]. The diagram below

illustrates the simplified signaling pathway and the point of inhibition by Rimacalib.
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Experimental Workflow for Solubility & Assay Setup

To ensure reliable results, follow a logical workflow from stock solution preparation to final assay

interpretation, as outlined below.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. | CaMK | TargetMol Rimacalib [targetmol.com]

2. (SMP 114) |CaMKII (Ca2+/calmodulin-dependent protein... Rimacalib [invivochem.com]

© 2026 Smolecule. All rights reserved. 5/6 Tech Support


https://www.smolecule.com/products/s541430?utm_src=pdf-body-img
https://www.smolecule.com/products/s541430?utm_src=pdf-custom-synthesis
https://www.targetmol.com/compound/Rimacalib
https://www.invivochem.com/rimacalib.html
https://www.smolecule.com/products/s541430?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

3. Heterogeneous Off-Target Effects of Ultra-Low Dose Dimethyl ... [pmc.ncbi.nim.nih.gov]
4. DMSO Solubility Assessment for Fragment-Based Screening [mdpi.com]
5. CaMKIl inhibitors: from research tools to therapeutic agents [frontiersin.org]

To cite this document: Smolecule. [Rimacalib solubility issues DMSO concentration optimization].
Smolecule, [2026]. [Online PDF]. Available at:
[https://www.smolecule.com/products/b541430#rimacalib-solubility-issues-dmso-concentration-

optimization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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